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Compound of Interest |

Compound Name: PHOSGARD C 22-R
CAS No.: 4351-70-6
Cat. No.: B3031525
- 7

Product: PHOSGARD C 22-R (Technical Mixture) CAS: 4351-70-6 Chemical Class:
Chlorinated Polyphosphate / Phosphonate Ester Primary Function: High-efficiency char
promotion and radical scavenging in thermoset and thermoplastic polymers.

Part 1: Executive Technical Brief

PHOSGARD C 22-R is a reactive/additive flame retardant designed to overcome the volatility
issues associated with monomeric phosphates (like TCPP). Its oligomeric structure provides a
dual-action mechanism critical for high-performance medical grade materials:

e Condensed Phase (Char Formation): It functions as an acid source upon thermal
decomposition, phosphorylating the polymer backbone to catalyze dehydration and
carbonization (charring). This intumescent shield insulates the underlying material.

e Gas Phase (Radical Scavenging): It releases heavy halogen/phosphorus radicals that
terminate flame propagation chains, essential for meeting ISO 10993 (medical device) and
ASTM EB84 (cleanroom infrastructure) fire safety standards.

Part 2: Troubleshooting & Optimization (Q&A)
Category A: Char Efficiency & Stability

Q1: We are observing a "fluffy” char structure that detaches easily during cone calorimetry
testing. How do we densify the char layer using C 22-R? A: A loose, fluffy char indicates rapid
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gas evolution without sufficient cross-linking of the carbon skeleton. PHOSGARD C 22-R
provides the acid source, but you likely lack a sufficient carbonific (carbon source) or spumific
(blowing agent) balance.

e Root Cause: The phosphorylation rate is outpacing the cross-linking of the polymer matrix.
» Corrective Action:

o Synergist Addition: Introduce a nitrogen synergist such as Melamine Cyanurate (MC).
Nitrogen bases catalyze the phosphorylation reaction and stabilize the char structure
through P-N bonding.

o Loading Ratio: Maintain a Phosphorus-to-Nitrogen (P/N) ratio of approximately 1:3.

o Co-additive: Add 0.5% wt. Anti-Dripping Agent (e.g., PTFE) to physically reinforce the char
network.

Q2: Our formulation passes UL-94 VO but fails the "afterglow" reduction requirement. Does C
22-R address this? A: Yes, but afterglow is typically caused by the oxidation of the
carbonaceous char itself after the flame is extinguished.

e Mechanism: C 22-R promotes char, but if the char is too carbon-rich and lacks phosphorus
"glazing," it will smolder.

e Solution: Increase the PHOSGARD C 22-R loading by 2-3%. The excess phosphorus forms
a polyphosphoric acid glass layer over the char, effectively sealing it from oxygen and
preventing afterglow.

Category B: Processing & Compatibility

Q3: We are experiencing "blooming" (migration to surface) in our medical device housing

(ABS/PC blend) after 3 months of aging. A: PHOSGARD C 22-R is a larger molecule than
standard TCPP, but migration suggests the loading exceeds the solubility limit of the resin
matrix.

o Diagnostic: Check the Glass Transition Temperature (
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). A significant drop (
C) indicates excessive plasticization.

e Protocol:

o Reduce C 22-R loading and supplement with a solid phosphate ester (e.g., RDP or BDP)
to maintain P-content while increasing steric bulk.

o Ensure thorough mixing: High-shear dispersion is required to fully solubilize the oligomer
chains within the polymer matrix.

Q4: Viscosity increases drastically when adding C 22-R to our polyol premix. Is this normal? A:
Unlike monomeric viscosity depressants (like TEP), PHOSGARD C 22-R is an oligomeric
mixture (MW ~610 g/mol ). It can increase viscosity due to hydrogen bonding with polyol
hydroxyl groups.

o Workaround: Pre-heat the C 22-R to 35-40°C before blending. If viscosity remains
unmanageable for injection molding, dilute with a reactive diluent or a lower viscosity
phosphate ester (e.g., TEP) at a 10:1 ratio, ensuring you do not compromise the volatility
profile.

Part 3: Experimental Protocol: Optimized Char
Formation Workflow

Objective: Synthesize a Rigid Polyurethane Foam (RPUF) with maximized char yield using
PHOSGARD C 22-R.

Materials:

Polyether Polyol (OH value ~450)

Isocyanate (MDI)

PHOSGARD C 22-R[1][2]

Catalysts (Amine/Tin), Surfactant (Silicone), Blowing Agent (Water/Pentane)
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Step-by-Step Methodology:
e Pre-Mix Preparation (The "A" Side):
o Weigh Polyol into a high-shear mixing vessel.
o Add PHOSGARD C 22-R at 12-15 parts per hundred polyol (php).

o Critical Step: Mix at 2000 RPM for 3 minutes. The mixture must be homogenous to ensure
the flame retardant is distributed at the molecular level for uniform charring.

e Synergist Integration:

o Disperse Melamine (if used) into the A-side. Ensure particle size is <50 microns to prevent
stress concentrators in the foam struts.

e Reaction (Foaming):
o Add Isocyanate (MDI) at an Index of 1.10.
o Mix vigorously (3000 RPM) for 10 seconds.
o Pour immediately into a pre-heated mold (45°C).
e Curing & Testing:
o Cure at room temperature for 24 hours.
o Validation: Perform Thermogravimetric Analysis (TGA).

» Target: Onset of degradation should shift to lower temperatures (catalytic effect), but
Char Yield at 600°C should increase by >40% compared to the control.

Part 4: Mechanistic Visualization

The following diagram illustrates the Condensed Phase Mechanism where PHOSGARD C 22-
R acts as an acid precursor to dehydrate the polymer, forming a protective carbonaceous char.
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Caption: Figure 1: The catalytic cycle of PHOSGARD C 22-R, converting polymer fuel into a
stable thermal barrier.

Part 5: Comparative Data Analysis

Table 1: Physicochemical Profile of PHOSGARD C 22-R vs. Standard TCPP

PHOSGARD C 22-R . Impact on
Property . . TCPP (Monomeric) L
(Oligomeric) Application
Oligomeric Monomeric C 22-R offers lower
Molecular Structure o
Chlorophosphate Chlorophosphate migration.
Higher P-content =
Phosphorus Content ~11-13% (Est.) 9.5% o
Better Char Efficiency.
C 22-R is preferred for
Volatility (Fogging) Low High medical/cleanroom air
quality.
Moderate - C 22-R remains in the
N Low (Volatilizes
Thermal Stability (Decomposes 200°C) condensed phase to
< o
~240°C) form char.
] ) ) ] C 22-R may require
Viscosity Medium-High Low

heating/dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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